3-Bromo-5-nitrobenzonitrile

• IUPAC Name: 3-bromo-5-nitrobenzonitrile
• InChI: InChI=1S/C7H3BrN2O2/c8-6-1-5(4-9)2-7(3-6)10(11)12/h1-3H
• InChI Key: RQGCXODNTLHVQJ-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C=C1[N+](=O)[O-])Br)C#N
• Molecular Formula: C7H3BrN2O2
• DSSTOX Substance ID: DTXSID60408907
• Molecular Weight: 227.01 g/mol
• CAS No.: 49674-15-9

Description

3-Bromo-5-nitrobenzonitrile is a useful research compound. Its molecular formula is C7H3BrN2O2 and its molecular weight is 227.01 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Hydrogen Bonding Studies

3-Bromo-5-nitrobenzonitrile has been explored in the context of hydrogen bonding. In a study by Glidewell et al. (2002), the hydrogen bonding in C-substituted nitroanilines, including compounds similar to this compound, was examined, revealing intricate sheet formations built from alternating rings. This research provides insights into the molecular interactions and structures of such compounds (Glidewell et al., 2002).

Thermophysical Properties

The thermophysical properties of nitrobenzonitriles, including those similar to this compound, were studied by Jiménez et al. (2002). Their research involved differential scanning calorimetry to understand the behavior of these compounds under varying temperatures, providing valuable data on their phase transitions and heat capacities (Jiménez et al., 2002).

Computational Analysis and Molecular Docking

Arulaabaranam et al. (2021) conducted computational calculations on 5-bromo-3-nitropyridine-2-carbonitrile, a compound similar to this compound. They used various analytical methods to assess molecular structure, reactivity, and biological significance, including molecular docking with target proteins. This study provides a framework for understanding the potential biological interactions of such compounds (Arulaabaranam et al., 2021).

Environmental Degradation Studies

Knight et al. (2003) examined the biotransformation of bromoxynil, a compound closely related to this compound, under various anaerobic conditions. This research is crucial for understanding the environmental fate and degradation pathways of such halogenated aromatic nitrile herbicides (Knight et al., 2003).

Chiral Resolution and Simulation Studies

The chiral resolution and simulation studies of enantiomers related to this compound have been explored by Ali et al. (2016). They demonstrated the use of a Chiralpak IA column for the enantiomeric resolution of such compounds, providing insights into the chiral recognition mechanisms (Ali et al., 2016).

Catalytic Hydrogenation Research

Koprivova and Červený (2008) investigated the hydrogenation of nitrobenzonitriles, including this compound, using Raney nickel catalysts. This research contributes to the understanding of how the position of functional groups influences the hydrogenation process, offering insights into synthetic pathways (Koprivova & Červený, 2008).

Safety and Hazards

The safety information for 3-Bromo-5-nitrobenzonitrile indicates that it is harmful if swallowed. Precautionary measures include avoiding contact with skin and eyes, and not breathing in dust.

Synthesis routes and methods

Procedure details

To a stirring mixture of 1.2 g (4.96 mmol) of 2-amino-3-bromo-5-nitrobenzonitrile and 2.8 mL of H2SO4 in 28 mL of EtOH at 90° C. was added 2.5 g (36.2 mmol) of NaNO2 in several portions. After 13.5 h, EtOAc and H2O were added. The organic layer was washed with H2O and brine, dried over Na2SO4, filtered, and concentrated. Purification by flash silica gel chromatography (5% EtOAc/hexanes) provided 927 mg of 3-bromo-5-nitrobenzonitrile in 82% yield as a yellow solid.

Customer Q & A

Q1: How does the crystal structure of 3-bromo-5-nitrobenzonitrile influence its intermolecular interactions?

A1: In the crystal structure of this compound, molecules are connected through N-H...N and N-H...O hydrogen bonds. Specifically, the amine group (-NH2) acts as a hydrogen bond donor, interacting with the nitro group (-NO2) and the nitrile group (-CN) of neighboring molecules. These hydrogen bonds form a network that extends in two dimensions, creating sheet-like structures within the crystal lattice [].